Cas no 2228587-36-6 (2-(5-fluoro-2-nitrophenyl)acetaldehyde)

• Product Name: 2-(5-fluoro-2-nitrophenyl)acetaldehyde
• CAS No: 2228587-36-6
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 6482742
• PubChem ID: 87707177
• Update Time: 2025-10-28

2-(5-fluoro-2-nitrophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-nitrophenyl)acetaldehyde
• SCHEMBL4647436
• EN300-1793387
• 2228587-36-6

• Inchi： 1S/C8H6FNO3/c9-7-1-2-8(10(12)13)6(5-7)3-4-11/h1-2,4-5H,3H2
• InChI Key： FZAOFJJPXUEDDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(5-fluoro-2-nitrophenyl)acetaldehyde

Professional Introduction to 2-(5-fluoro-2-nitrophenyl)acetaldehyde (CAS No. 2228587-36-6)

2-(5-fluoro-2-nitrophenyl)acetaldehyde, a compound with the chemical identifier CAS No. 2228587-36-6, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This acetaldehyde derivative, characterized by its 5-fluoro-2-nitrophenyl substituent, has garnered attention due to its unique structural and functional properties. The presence of both fluorine and nitro groups in its molecular framework imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The compound's structure, featuring an aldehyde functional group at the second position of the phenyl ring substituted with a 5-fluoro-2-nitrophenyl moiety, positions it as a versatile intermediate in synthetic organic chemistry. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, alongside the electron-withdrawing effect of the nitro group, contributes to the molecule's overall pharmacokinetic profile. Such structural features are often exploited in the design of novel therapeutic agents targeting various disease mechanisms.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules incorporating fluorinated aromatic systems due to their enhanced bioavailability and improved interaction with biological targets. The 5-fluoro-2-nitrophenylacetaldehyde derivative aligns with this trend, offering a promising candidate for further exploration in medicinal chemistry. Its aldehyde functionality provides a reactive site for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacological properties.

One of the most compelling aspects of 2-(5-fluoro-2-nitrophenyl)acetaldehyde is its potential application in the development of small-molecule inhibitors. The combination of fluorine and nitro substituents can influence both the electronic distribution and steric environment around the binding site, potentially enhancing binding affinity to biological targets. This has led to its investigation as a lead compound in several drug discovery programs aimed at modulating enzymes and receptors involved in critical signaling pathways.

The compound's relevance is further underscored by its incorporation into ongoing research initiatives focused on addressing unmet medical needs. For instance, studies have explored its utility in developing novel antiviral agents, where the unique electronic properties conferred by the 5-fluoro-2-nitrophenyl group play a crucial role in interactions with viral proteases and polymerases. Additionally, its potential as an intermediate in synthesizing kinase inhibitors has been highlighted, given the importance of tyrosine kinases in various pathological conditions.

The synthesis of 2-(5-fluoro-2-nitrophenyl)acetaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation followed by nitration of a precursor aromatic ring, followed by selective functional group manipulation to introduce the aldehyde moiety. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency and yield.

The compound's physicochemical properties, including solubility and stability, are critical factors that influence its suitability for pharmaceutical applications. The presence of both polar (aldehyde) and non-polar (aromatic ring) regions suggests moderate solubility in common organic solvents, which is advantageous for formulation development. Furthermore, its stability under various storage conditions is essential for ensuring consistency in drug production and efficacy.

Evaluation of 2-(5-fluoro-2-nitrophenyl)acetaldehyde's biological activity has been conducted through both in vitro and in vivo studies. Initial assays have shown promising interactions with certain enzymes and receptors, warranting further investigation into its therapeutic potential. Researchers have paid particular attention to its effects on metabolic pathways relevant to inflammation and cancer progression, where modulation by small molecules like this one could offer therapeutic benefits.

The integration of computational chemistry techniques has accelerated the evaluation process for compounds such as 2-(5-fluoro-2-nitrophenyl)acetaldehyde. Molecular modeling studies have provided insights into how modifications at the 5-fluoro-2-nitrophenyl position can optimize binding interactions with target proteins. These virtual screening approaches complement experimental efforts by rapidly identifying promising derivatives for further validation.

In conclusion, 2-(5-fluoro-2-nitrophenyl)acetaldehyde (CAS No. 2228587-36-6) stands as a compelling entity within pharmaceutical research due to its unique structural features and potential biological applications. Its synthesis reflects contemporary advances in organic chemistry, while its physicochemical properties make it amenable to diverse pharmaceutical formulations. Ongoing studies continue to uncover new avenues for its utilization as an intermediate or lead compound across various therapeutic domains.